Cas no 815576-00-2 (Benzenemethanamine, N-cyclohexyl-2-(diphenylphosphino)-)

Benzenemethanamine, N-cyclohexyl-2-(diphenylphosphino)- structure
815576-00-2 structure
Product Name:Benzenemethanamine, N-cyclohexyl-2-(diphenylphosphino)-
CAS No:815576-00-2
MF:C25H28NP
MW:373.470287322998
CID:4200053
PubChem ID:86017714
Update Time:2025-04-24

Benzenemethanamine, N-cyclohexyl-2-(diphenylphosphino)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-cyclohexyl-2-(diphenylphosphino)-
    • 815576-00-2
    • N-Cyclohexyl-2-(diphenylphosphino)benzenemethanamine
    • N-(2-(Diphenylphosphino)benzyl)cyclohexanamine
    • Inchi: 1S/C25H28NP/c1-4-13-22(14-5-1)26-20-21-12-10-11-19-25(21)27(23-15-6-2-7-16-23)24-17-8-3-9-18-24/h2-3,6-12,15-19,22,26H,1,4-5,13-14,20H2
    • InChI Key: ANSCOLJFBTVNQR-UHFFFAOYSA-N
    • SMILES: C1(CNC2CCCCC2)=CC=CC=C1P(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 373.195936895Da
  • Monoisotopic Mass: 373.195936895Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 12Ų
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